Cas no 64360-42-5 (Benzeneacetic acid, 3-methyl-4-(phenylmethoxy)-)

Benzeneacetic acid, 3-methyl-4-(phenylmethoxy)- structure
64360-42-5 structure
Product Name:Benzeneacetic acid, 3-methyl-4-(phenylmethoxy)-
CAS No:64360-42-5
MF:C16H16O3
MW:256.296444892883
CID:1677849
PubChem ID:3248702
Update Time:2025-04-21

Benzeneacetic acid, 3-methyl-4-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetic acid, 3-methyl-4-(phenylmethoxy)-
    • 64360-42-5
    • TWAKAZAKNGJYJJ-UHFFFAOYSA-N
    • (4-(BENZYLOXY)-3-METHYLPHENYL)ACETIC ACID
    • AKOS022275526
    • PHENYLACETIC ACID,3-ME-4-PHMEO
    • DTXSID40877990
    • [4-(benzyloxy)-3-methylphenyl]acetic acid
    • SCHEMBL2793815
    • Inchi: 1S/C16H16O3/c1-12-9-14(10-16(17)18)7-8-15(12)19-11-13-5-3-2-4-6-13/h2-9H,10-11H2,1H3,(H,17,18)
    • InChI Key: TWAKAZAKNGJYJJ-UHFFFAOYSA-N
    • SMILES: O(CC1C=CC=CC=1)C1C=CC(CC(=O)O)=CC=1C

Computed Properties

  • Exact Mass: 256.10998
  • Monoisotopic Mass: 256.11
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 284
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • PSA: 46.53
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